Cas no 50858-51-0 (Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy-)

• Product Name: Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy-
• CAS No: 50858-51-0
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 368785
• PubChem ID: 5748640
• Update Time: 2025-08-05

Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy-
• [(2R)-1-hydroxypropan-2-yl] prop-2-enoate
• (1R)-2-hydroxy-1-methylethyl prop-2-enoate
• Hydroxypolyoxypropylene acrylate
• Poly(oxy(methyl-1,2-ethanediyl)), alpha-(1-oxo-2-propen-1-yl)-omega-hydroxy-
• Poly(oxy(methyl-1,2-ethanediyl)), alpha-(1-oxo-2-propenyl)-omega-hydroxy-
• Poly(propylene glycol) acrylate average Mn ~475, contains 200-400 ppm monomethyl ether hydroquinone as inhibitor
• POLY(PROPYLENE GLYCOL) ACRYLATE
• alpha-(1-oxo-2-propenyl)-omega-hydroxy-poly[oxy(methyl-2-ethanediyl)]
• POLY(PROPYLENE GLYCOL) ACRYLATE, AVERAGE MN CA. 420
• Polypropyleneglycolmonoacrylate
• Polyoxy(methyl-1,2-ethanediyl), .alpha.-(1-oxo-2-propenyl)-.omega.-hydroxy-
• (2R)-1-hydroxypropan-2-yl]prop-2-enoate
• 50858-51-0
• UNII-WK5H0A9UYD
• WK5H0A9UYD
• PPG-6 acrylate
• SCHEMBL19845083

• Inchi： 1S/C6H10O3/c1-3-6(8)9-5(2)4-7/h3,5,7H,1,4H2,2H3/t5-/m1/s1
• InChI Key： UXYMHGCNVRUGNO-RXMQYKEDSA-N
• SMILES： O(C(C=C)=O)[C@H](C)CO

Computed Properties

• Exact Mass: 130.062994177g/mol
• Monoisotopic Mass: 130.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.02 g/mL at 25 °C(lit.)
• Flash Point: 212 °F
• Refractive Index: n20/D 1.451(lit.)
• Solubility: Not available

Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy- Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：36/37/38-43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Acrylic acids and derivatives Acrylic acid esters

Additional information on Poly[oxy(methyl-1,2-ethanediyl)],a-(1-oxo-2-propen-1-yl)-w-hydroxy-

Poly[oxy(methyl-1,2-ethanediyl)], a-(1-oxo-2-propen-1-yl)-w-hydroxy

The compound with CAS No. 50858-51-0, known as Poly[oxy(methyl-1,2-ethanediyl)], a-(1-oxo-2-propen-1-yl)-w-hydroxy, is a versatile polymer that has garnered significant attention in the scientific and industrial communities. This polymer is characterized by its unique structure, which combines the properties of polyethylene glycol (PEG) with those of acrylic acid derivatives. The Poly[oxy(methyl-1,2-ethanediyl)] backbone provides hydrophilicity and biocompatibility, while the a-(1-oxo-2-propen-1-yl) group introduces reactivity and functionalization potential.

Recent studies have highlighted the importance of this polymer in various applications, particularly in the fields of drug delivery, biomaterials, and surface modification. Its ability to form hydrogels and films makes it an ideal candidate for biomedical applications such as tissue engineering scaffolds and controlled drug release systems. The w-hydroxy terminal group further enhances its compatibility with biological systems, enabling strong interactions with proteins and cells.

One of the most notable advancements in the synthesis of Poly[oxy(methyl-1,2-ethanediyl)], a-(1-oxo-2-propen-1-yli)-w-hydroxy involves the use of controlled radical polymerization techniques. These methods allow for precise control over the molecular weight and polydispersity of the polymer, which is critical for its performance in sensitive applications like drug delivery. Researchers have also explored the incorporation of stimuli-responsive groups into the polymer backbone, enabling its use in smart materials that respond to environmental changes such as temperature or pH.

In terms of industrial applications, this polymer has found utility in coatings and adhesives due to its excellent wetting properties and ability to form strong bonds with various substrates. Its compatibility with a wide range of materials makes it a valuable additive in formulations requiring enhanced adhesion and durability. Furthermore, its ability to act as a dispersant in emulsions has made it a key component in cosmetic and pharmaceutical products.

Recent research has also focused on the biodegradation properties of Poly[oxy(methyl-1,2 ethanediyl)], a-(1 oxo 2 propen 1 yl)-w-hydroxy. Studies have shown that under specific conditions, this polymer can undergo controlled degradation, making it suitable for applications where temporary functionality is required. This property is particularly advantageous in biomedical settings where materials need to be resorbed by the body over time.

Another area of active investigation is the use of this polymer in nanotechnology. Its ability to stabilize nanoparticles and control their surface properties has led to its application in drug delivery systems where precise targeting and controlled release are essential. Researchers have also explored its potential as a matrix material for sensors and actuators, leveraging its responsiveness to environmental stimuli.

In conclusion, Poly[oxy(methyl 1 2 ethanediyl)], a-(1 oxo 2 propen 1 yl)-w-hydroxy (CAS No. 50858 51 0) stands out as a multifunctional polymer with a wide range of applications across various industries. Its unique combination of hydrophilicity, biocompatibility, and reactivity makes it an invaluable material for both scientific research and industrial production. As ongoing studies continue to uncover new properties and applications, this polymer is poised to play an even more significant role in advancing technology and improving quality of life.